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Compound of Interest

rac Indapamide-N-(sulfonamido)
Compound Name:

Sulfate
CAS No.: 1219174-77-2
Cat. No.: B601999

Get Quote

Abstract

In pharmaceutical development, "Indapamide Sulfate” (CAS 1219174-77-2) represents a
critical impurity standard used to quantify salt-form contaminants or process intermediates.
Unlike the therapeutic free base Indapamide (a thiazide-like diuretic), the sulfate form
introduces distinct solubility, acidity, and stability profiles. This guide outlines the scientific logic
for constructing an SDS for this specific entity, focusing on the Sulfonamide pharmacophore
risks, acid-moiety hydrolysis, and Occupational Exposure Banding (OEB) for potent
compounds.

Part 1: Chemical Identity & Molecular Context[1][2]

The first step in SDS generation is accurate identification. Indapamide Sulfate is not the
marketed drug product but a research chemical/impurity standard.

Substance ldentification

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b601999#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Specification

Chemical Name Indapamide Sulfate (Salt)

Indapamide Hemisulfate; 4-Chloro-N-(2-methyl-

Synonyms ) ) )
1-indolinyl)-3-sulfamoylbenzamide sulfate

CAS Number 1219174-77-2

Parent Compound Indapamide (CAS 26807-65-8)

C16H16CIN3O3S[1][2][3][4][5] - XH2S0a4 (Typically
1:1 or 2:1 stoichiometry)

Molecular Formula

) ~463.9 g/mol (assuming monohydrate sulfate
Molecular Weight 1
sa

Impurity Reference Standard; Process
Role

Intermediate

Structural Relationship & Degradation

Indapamide Sulfate is thermodynamically unstable relative to the free base. In agueous
solution, it risks dissociation into the free base and sulfuric acid, or hydrolysis into Impurity B (4-
Chloro-3-sulfamoylbenzoic acid).

Figure 1: Structural Relationships & Degradation Pathways
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Caption: The formation of Indapamide Sulfate and its subsequent degradation into
pharmacopeial Impurity B (Acid moiety) and Impurity A (Indoline moiety).[1][6][2][3][4][71[8][9]
[10]

Part 2: Hazard Identification (GHS Classification)

As a research chemical with limited toxicological data, the GHS classification must be derived
via Read-Across from the parent compound (Indapamide) and the counter-ion (Sulfate/Sulfuric
Acid).

Core Hazards (Read-Across Logic)

+ Pharmacological Potency (Parent): Indapamide is a potent diuretic. Accidental ingestion can
cause severe hypotension and electrolyte depletion (hypokalemia).

+ Sulfonamide Moiety (Sensitization): The molecule contains a sulfonamide group (

), a known structural alert for Stevens-Johnson Syndrome (SJS) and toxic epidermal
necrolysis in hypersensitive individuals.
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» Acidic Counter-ion (Irritation): The sulfate salt form is significantly more acidic than the free
base, necessitating higher irritation classifications.

Recommended GHS Classification

Hazard Class Category Hazard Statement Signal Word

o H302: Harmful if ]
Acute Toxicity (Oral) Cat4 Warning
swallowed.

H315: Causes skin

Cat2 irritation (due to Warning

Skin

Corrosion/Irritation
sulfate).

L H319: Causes serious _
Eye Damage/Irritation Cat 2A S Warning
eye irritation.

H361d: Suspected of

Reproductive Toxicity Cat2 damaging the unborn Warning
child.
STOT - Single H335: May cause ]
Cat3 ) o Warning
Exposure respiratory irritation.

Precautionary Statements (Key Selection):
e P260: Do not breathe dust/fume.[11]
o P280: Wear protective gloves/protective clothing/eye protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER if you feel unwell.

Part 3: Handling, Exposure Controls & OEB

For impurities where specific Occupational Exposure Limits (OELS) are undefined, an
Occupational Exposure Band (OEB) must be assigned based on potency.

OEB Assignment Protocol

Indapamide has a therapeutic dose of ~1.25-2.5 mg/day.
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» Calculation:
o POD (Point of Departure): Lowest therapeutic dose (1.25 mg).
o Safety Factors (SF): ~100 (for inter-individual variability and LOAEL to NOAEL).
o Result: The industry standard OEL for Indapamide is typically 10—20 pg/m3.

Handling Directive: Treat Indapamide Sulfate as OEB 4 (High Potency).

Engineering Controls

» Containment: Use an isolator or Class Il Biosafety Cabinet (BSC) for all open handling.
o HEPA Filtration: Required for all exhaust ventilation.

o PPE: Double nitrile gloves, Tyvek sleeves/lab coat, and N95/P100 respirator if outside
containment.

Part 4: Analytical Verification & Stability[7]

To validate the identity of the material described in the SDS, specific analytical markers must
be used.

Chromatographic Purity (HPLC)

The sulfate salt is often distinguishable from the free base by retention time shifts in pH-
dependent buffers or by lon Chromatography (IC) for the sulfate counter-ion.

o Method Reference: USP Monograph for Indapamide (Organic Impurities).
e Column: C18 (e.g., Waters X-Terra or equivalent), 250 mm x 4.6 mm.[8]
o Mobile Phase: Acetonitrile : Buffer (pH 3.0).

e Detection: UV @ 254 nm.[8]

o Key Marker:Impurity B (4-Chloro-3-sulfamoylbenzoic acid) elutes earlier than Indapamide
due to high polarity.
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Stability & Reactivity

* Hydrolysis Risk: Indapamide Sulfate is hygroscopic. Exposure to moisture leads to
hydrolysis of the amide bond, releasing Impurity B and Impurity A (Methylindoline).

* Incompatibility: Strong bases (generates free base), Strong oxidizers.

Part 5: Emergency Response Protocols

Figure 2: Emergency Decision Tree
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Caption: Triage protocol for Indapamide Sulfate exposure. Note the specific monitoring for
hypotension due to the diuretic effect.

Fire Fighting Measures

¢ Combustion Products: Carbon oxides, Nitrogen oxides (NOx), Sulfur oxides (SOx),
Hydrogen chloride (HCI).

¢ Specific Hazard: The sulfate component will release toxic SOx fumes upon thermal
decomposition. Full SCBA is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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